![molecular formula C18H20FN3O B263783 N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine](/img/structure/B263783.png)
N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine, also known as FP-MeO-DAP or 4-FPD, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential application in the field of neuroscience.
Mechanism of Action
N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine acts as a partial agonist at the dopamine receptors, which leads to an increase in dopamine release and activation of downstream signaling pathways. This results in the modulation of various physiological and behavioral processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce locomotor activity, increase the release of dopamine in the striatum, and enhance cognitive function. It has also been found to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine is its high selectivity for the dopamine receptors, which makes it a useful tool for studying the role of dopamine in various physiological and behavioral processes. However, its potential neurotoxicity and limited solubility in aqueous solutions can be a limitation for its use in lab experiments.
Future Directions
Some potential future directions for research on N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine include studying its effects on other neurotransmitter systems, investigating its potential therapeutic applications in neuropsychiatric disorders, and exploring its structure-activity relationship to develop more selective and potent dopamine receptor agonists.
Synthesis Methods
N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine can be synthesized by reacting 4-fluorobenzoyl chloride with N-methyl-4-piperidone in the presence of a base, followed by reaction with piperazine. The resulting product is then treated with hydrochloric acid to obtain this compound in its hydrochloride salt form.
Scientific Research Applications
N-(2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)-N-methylamine has been studied for its potential application as a selective dopamine receptor agonist. It has been found to have a high affinity for the D1 and D2 receptors, which are involved in the regulation of various physiological and behavioral processes such as motor function, reward, and motivation.
Properties
Molecular Formula |
C18H20FN3O |
---|---|
Molecular Weight |
313.4 g/mol |
IUPAC Name |
[4-(4-fluorophenyl)piperazin-1-yl]-[2-(methylamino)phenyl]methanone |
InChI |
InChI=1S/C18H20FN3O/c1-20-17-5-3-2-4-16(17)18(23)22-12-10-21(11-13-22)15-8-6-14(19)7-9-15/h2-9,20H,10-13H2,1H3 |
InChI Key |
FURJUZRTSMVWPX-UHFFFAOYSA-N |
SMILES |
CNC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Canonical SMILES |
CNC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.